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Compound of Interest

Compound Name:
Phenyl 5-bromofuran-2-

carboxylate

Cat. No.: B310124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability profile of

Phenyl 5-bromofuran-2-carboxylate, a molecule of interest in pharmaceutical and materials

science research. Due to the limited availability of specific data for this exact compound, this

document leverages information on the closely related analogue, 4-(methoxycarbonyl)phenyl
5-bromofuran-2-carboxylate, to provide valuable insights. Furthermore, it details standardized

experimental protocols for determining the precise solubility and stability characteristics of

Phenyl 5-bromofuran-2-carboxylate.

Core Physicochemical Properties
A foundational understanding of a compound's physical characteristics is crucial for its

development and application. While specific data for Phenyl 5-bromofuran-2-carboxylate is

not readily available in the cited literature, the properties of its methoxycarbonyl analogue

provide a useful reference point.
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Property
Value (for 4-(methoxycarbonyl)phenyl 5-
bromofuran-2-carboxylate)

Molecular Formula C₁₃H₉BrO₅

Melting Point 99–101 °C[1]

Appearance White crystals[1]

Solubility Profile
The solubility of a compound is a critical parameter for its formulation and delivery. Qualitative

assessments of related furan-containing compounds suggest a general trend of good solubility

in common organic solvents and limited solubility in aqueous solutions.

Qualitative Solubility:

Research on a series of 4-(methoxycarbonyl)phenyl 5-aryl furan-2-carboxylates, which includes

the bromo-analogue, has indicated "a high solubility in common organic solvents"[2]. Another

study on S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols found them to be

"practically insoluble in water and soluble in dimethylformamide". Furan, the core heterocyclic

ring, is known to be soluble in common organic solvents like alcohol, ether, and acetone, and

only slightly soluble in water.

Experimental Protocol for Determining Quantitative Solubility:

To ascertain the precise solubility of Phenyl 5-bromofuran-2-carboxylate in various solvents,

the following experimental protocol, based on standard laboratory methods, is recommended[3]

[4][5][6][7].
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Figure 1: Experimental workflow for determining the quantitative solubility of Phenyl 5-
bromofuran-2-carboxylate.

Methodology:

Preparation of Saturated Solutions: Add an excess amount of Phenyl 5-bromofuran-2-
carboxylate to a known volume of the selected solvent (e.g., water, ethanol, methanol,

acetone, dimethylformamide, dichloromethane) in a sealed vial.

Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient period

(typically 24 hours) to ensure equilibrium is reached.

Separation: Allow the vials to stand undisturbed for a period to allow the undissolved solid to

settle. Carefully filter the supernatant using a syringe filter (e.g., 0.45 µm) to obtain a clear,

saturated solution.

Quantification: Accurately dilute a known volume of the saturated solution with a suitable

solvent. Analyze the concentration of Phenyl 5-bromofuran-2-carboxylate in the diluted

solution using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or UV-Vis spectroscopy against a standard

curve.
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Calculation: Calculate the solubility of the compound in the original solvent based on the

measured concentration and the dilution factor.

Stability Profile
The stability of a pharmaceutical compound is paramount to ensure its safety and efficacy over

its shelf life. Stability testing exposes the compound to various environmental conditions to

predict its degradation pathways and rate.

Thermal Stability:

A study on a series of 4-(methoxycarbonyl)phenyl 5-aryl furan-2-carboxylates reported

"excellent thermal stability with onset decomposition temperatures higher than 229 °C"[8]. This

suggests that the core structure of Phenyl 5-bromofuran-2-carboxylate is likely to be

thermally robust.

Experimental Protocol for Stability Testing (ICH Guidelines):

The International Council for Harmonisation (ICH) provides comprehensive guidelines for

stability testing of new drug substances[9][10][11][12][13]. The following protocols are based on

these guidelines.
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Figure 2: Logical relationship of ICH-guided stability testing for Phenyl 5-bromofuran-2-
carboxylate.

Methodology:

Long-Term Stability Testing: Store samples of Phenyl 5-bromofuran-2-carboxylate under

long-term storage conditions (e.g., 25 °C ± 2 °C / 60% RH ± 5% RH) for a minimum of 12

months.

Accelerated Stability Testing: Store samples under accelerated conditions (e.g., 40 °C ± 2 °C

/ 75% RH ± 5% RH) for a minimum of 6 months. These conditions are designed to increase

the rate of chemical degradation.

Stress Testing:
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Thermal Stress: Expose the compound to high temperatures (e.g., 50 °C, 60 °C, or higher)

for a shorter duration.

Hydrolytic Stress: Test the stability in acidic, basic, and neutral aqueous solutions.

Photostability: Expose the compound to a controlled amount of light and UV radiation as

per ICH Q1B guidelines. A study on furan analogues of combretastatin A-4 provides

insights into potential photodegradation pathways for furan-containing compounds[14].

Oxidative Stress: Expose the compound to an oxidizing agent (e.g., hydrogen peroxide).

Analytical Monitoring: At specified time points, analyze the samples for:

Assay: To determine the amount of the active substance remaining.

Degradation Products: To identify and quantify any impurities that have formed. A stability-

indicating analytical method (typically HPLC) must be developed and validated for this

purpose.

Physical Properties: To observe any changes in appearance, color, or other physical

characteristics.

Conclusion
While specific quantitative data for Phenyl 5-bromofuran-2-carboxylate remains to be fully

elucidated, the available information on its analogue, 4-(methoxycarbonyl)phenyl 5-
bromofuran-2-carboxylate, provides a strong indication of its likely solubility and stability

characteristics. This guide outlines the necessary experimental protocols for researchers and

drug development professionals to definitively characterize these critical parameters. The

provided methodologies, based on established scientific principles and regulatory guidelines,

will enable the generation of robust data essential for the advancement of any project involving

Phenyl 5-bromofuran-2-carboxylate.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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